Cas no 25512-62-3 (Cyclohexenone)

• Product Name: Cyclohexenone
• CAS No: 25512-62-3
• MF: C₆H₈O
• MW: 96.127121925354
• CID: 913854
• PubChem ID: 13594
• Update Time: 2025-04-19

Cyclohexenone Chemical and Physical Properties

Names and Identifiers

• Cyclohexenone
• NSC59710
• 1-Cyclohexen-3-one
• Cyclohexenone, 18
• J-509238
• Epitope ID:141515
• CHEBI:15977
• Q209370
• MFCD00001577
• FEMA NO. 4517
• DTXSID1024881
• cyclohexen-3-one
• DTXCID804881
• NCGC00091479-02
• InChI=1/C6H8O/c7-6-4-2-1-3-5-6/h2,4H,1,3,5H
• UNII-445160R1U6
• NCGC00257562-01
• NS00020456
• 2-CYCLOHEXEN-1-ONE
• 930-68-7
• 2-Cyclohexenone-1
• CHEMBL1439332
• MLS001065611
• 3-Oxocyclohexene
• F0001-2243
• Z295197140
• 2-Cyclohexeneone
• 1-Cyclohexen-3-one; 2-Cyclohexenone; 3-Oxocyclohexene; Cyclohexen-3-one; Cyclohexenone; NSC 59710
• Cyclohexen-2-one
• Cyclohex-2-enone
• 445160R1U6
• CYCLOHEXENE-1-ONE, 2-
• 2-Cyclohexen-1-one, produced by BASF, >=98.0% (GC)
• EN300-29848
• 4-07-00-00124 (Beilstein Handbook Reference)
• Tox21_200008
• 2-Cyclohexen-1-one, >=95%
• HMS3039A04
• BRN 1280477
• AKOS004909928
• 2-Cyclohexenone
• 2-Cyclohexene-1-one
• 25512-62-3
• CAS-930-68-7
• A2Q
• Cyclohexen-1-one
• NCGC00091479-01
• C02395
• STL141084
• DB-057364
• WLN: L6V BUTJ
• BDBM217391
• Cyclohex-2-en-1-one
• EINECS 213-223-5
• SMR000568463
• NSC-59710
• 2-cyclohexane-1-one
• NSC 59710

• Inchi： 1S/C6H8O/c7-6-4-2-1-3-5-6/h2,4H,1,3,5H2
• InChI Key： FWFSEYBSWVRWGL-UHFFFAOYSA-N
• SMILES： O=C1C=CCCC1

Computed Properties

• Exact Mass: 96.057514874g/mol
• Monoisotopic Mass: 96.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 17.1Ų